Cas no 2361676-53-9 (1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride)

1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride is a spirocyclic compound featuring a fused oxazine and azetidine ring system. Its rigid bicyclic structure makes it a valuable scaffold in medicinal chemistry, particularly for the design of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility, facilitating handling and formulation in synthetic applications. This compound serves as a versatile intermediate in the synthesis of pharmacologically active agents, including potential modulators of neurotransmitter receptors. Its spirocyclic framework contributes to conformational restriction, improving binding selectivity and metabolic stability in drug development. The product is supplied with high purity, ensuring reliability for research and industrial applications.
1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride structure
2361676-53-9 structure
Product Name:1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride
CAS No:2361676-53-9
MF:C7H12ClNO2
MW:177.628681182861
CID:6202821
PubChem ID:145867165
Update Time:2025-05-23

1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2361676-53-9
    • EN300-7434854
    • 1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
    • 1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride
    • Z3772311240
    • Inchi: 1S/C7H11NO2.ClH/c9-6-3-7(10-4-6)1-2-8-5-7;/h8H,1-5H2;1H
    • InChI Key: KFNRTHMSLZJIIH-UHFFFAOYSA-N
    • SMILES: Cl.O1CC(CC21CNCC2)=O

Computed Properties

  • Exact Mass: 177.0556563g/mol
  • Monoisotopic Mass: 177.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7434854-0.05g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
0.05g
$229.0 2025-03-11
Enamine
EN300-7434854-0.1g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
0.1g
$342.0 2025-03-11
Enamine
EN300-7434854-0.25g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
0.25g
$487.0 2025-03-11
Enamine
EN300-7434854-0.5g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
0.5g
$768.0 2025-03-11
Enamine
EN300-7434854-1.0g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
1.0g
$986.0 2025-03-11
Enamine
EN300-7434854-2.5g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
2.5g
$1931.0 2025-03-11
Enamine
EN300-7434854-5.0g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
5.0g
$2858.0 2025-03-11
Enamine
EN300-7434854-10.0g
1-oxa-7-azaspiro[4.4]nonan-3-one hydrochloride
2361676-53-9 95.0%
10.0g
$4236.0 2025-03-11
Aaron
AR028NSS-50mg
1-oxa-7-azaspiro[4.4]nonan-3-onehydrochloride
2361676-53-9 95%
50mg
$340.00 2025-02-16
Aaron
AR028NSS-100mg
1-oxa-7-azaspiro[4.4]nonan-3-onehydrochloride
2361676-53-9 95%
100mg
$496.00 2025-02-16

Additional information on 1-Oxa-7-azaspiro[4.4]nonan-3-one;hydrochloride

Comprehensive Overview of 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride (CAS No. 2361676-53-9)

1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride is a specialized heterocyclic compound with a unique spirocyclic structure, combining both oxygen and nitrogen atoms in its framework. This compound, identified by CAS No. 2361676-53-9, has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The spirocyclic scaffold is particularly valued for its three-dimensional rigidity, which can enhance binding affinity and selectivity in biological targets.

In recent years, the demand for spirocyclic compounds like 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring such structures for their ability to modulate protein-protein interactions and target challenging biological pathways. The incorporation of both oxygen and nitrogen heteroatoms in the ring system further expands its utility, enabling diverse functionalization and optimization for specific applications.

One of the key advantages of 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride lies in its potential as a building block for novel therapeutics. Its spiro[4.4]nonane core offers a unique conformational profile, which can be leveraged to design molecules with improved pharmacokinetic properties. This has led to its exploration in areas such as central nervous system (CNS) disorders, inflammation, and metabolic diseases, where traditional linear scaffolds often fall short.

The synthesis of 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride typically involves multi-step organic transformations, including cyclization and salt formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring high purity and yield. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices in the pharmaceutical industry.

From a commercial perspective, 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2361676-53-9 serves as a critical identifier for procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its practicality for laboratory use.

Looking ahead, the role of spirocyclic compounds in drug discovery is expected to expand, with 1-Oxa-7-azaspiro[4.4]nonan-3-one hydrochloride poised to play a pivotal role. Its structural features align with contemporary trends in fragment-based drug design and covalent inhibitor development, making it a valuable tool for addressing unmet medical needs. As research continues, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk